Ethyl 3-cyclopropylprop-2-ynoate
Overview
Description
Ethyl 3-cyclopropylprop-2-ynoate is a chemical compound with the CAS Number: 123844-20-2 . It has a molecular weight of 138.17 and its IUPAC name is ethyl 3-cyclopropylpropiolate . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for Ethyl 3-cyclopropylprop-2-ynoate is1S/C8H10O2/c1-2-10-8(9)6-5-7-3-4-7/h7H,2-4H2,1H3 . This code provides a specific representation of the molecule’s structure. Physical And Chemical Properties Analysis
Ethyl 3-cyclopropylprop-2-ynoate is a liquid at room temperature .Scientific Research Applications
Organic Synthesis
Ethyl 3-cyclopropylprop-2-ynoate: is a valuable compound in organic synthesis, particularly in the formation of carbon-carbon bonds. It can be utilized in catalytic protodeboronation of pinacol boronic esters, which is a critical step in the formal anti-Markovnikov hydromethylation of alkenes . This process is essential for creating complex organic molecules with high precision and can be applied to synthesize natural products and pharmaceuticals.
Medicinal Chemistry
In medicinal chemistry, Ethyl 3-cyclopropylprop-2-ynoate may serve as a precursor for the synthesis of various pharmacologically active molecules. Its structure allows for modifications that can lead to the development of new drugs with potential antibacterial, antiviral, or anti-inflammatory properties .
Material Science
This compound’s unique chemical properties make it suitable for material science applications, particularly in the development of new polymers and coatings. Its ability to undergo polymerization reactions can be exploited to create materials with specific mechanical and thermal properties .
Analytical Chemistry
Ethyl 3-cyclopropylprop-2-ynoate: can be used as a standard or reagent in analytical chemistry. Its well-defined structure and properties allow for its use in calibrating instruments or as a reactant in chemical assays to determine the presence of other substances .
Pharmacology
In pharmacology, Ethyl 3-cyclopropylprop-2-ynoate could be investigated for its pharmacokinetic properties. Understanding how it is absorbed, distributed, metabolized, and excreted can provide insights into designing drugs with better efficacy and reduced side effects .
Environmental Science
The environmental impact of Ethyl 3-cyclopropylprop-2-ynoate and its derivatives can be studied to assess their biodegradability and potential toxicity. This is crucial for evaluating the environmental risks associated with the use and disposal of chemicals in this class .
Safety And Hazards
The safety information available indicates that Ethyl 3-cyclopropylprop-2-ynoate is potentially hazardous. The GHS pictograms indicate a signal word of warning . Hazard statements include H227, H315, H319, H335 . Precautionary statements include P210, P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P370+P378, P403+P233, P403+P235, P405, P501 .
properties
IUPAC Name |
ethyl 3-cyclopropylprop-2-ynoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2/c1-2-10-8(9)6-5-7-3-4-7/h7H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQKWSKCBPAMHEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C#CC1CC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-cyclopropylprop-2-ynoate | |
CAS RN |
123844-20-2 |
Source
|
| Record name | ethyl 3-cyclopropylprop-2-ynoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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